1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3,5-dimethoxyphenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H30N4O5/c1-32-20-14-18(15-21(17-20)33-2)24(29)27-12-10-25(11-13-27)19-6-7-22(28(30)31)23(16-19)26-8-4-3-5-9-26/h6-7,14-17H,3-5,8-13H2,1-2H3
• InChI Key: YNJILIOOBLQVIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCCCC4)OC
• Molecular Formula: C24H30N4O5
• Molecular Weight: 454.5 g/mol

Description

1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine, also known as DNPP, is a synthetic compound that has attracted researchers' attention due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. DNPP is a piperazine derivative that has a unique chemical structure, which makes it a promising candidate for developing new drugs and studying the mechanisms of action of existing ones.

Mechanism of Action

The mechanism of action of 1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine involves the inhibition of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the synaptic cleft. This increase in acetylcholine concentration enhances cholinergic neurotransmission, which is important for cognitive function and memory. This compound has also been shown to interact with other neurotransmitter systems, such as the dopaminergic and serotonergic systems, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits acetylcholinesterase activity in a dose-dependent manner. This compound has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its cognitive-enhancing effects. In vivo studies have demonstrated that this compound improves cognitive function and memory in animal models of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has several advantages as a research tool. Its unique chemical structure makes it a valuable lead compound for developing new drugs that target the central nervous system. This compound's inhibitory activity against acetylcholinesterase and its ability to enhance cholinergic neurotransmission make it a promising candidate for developing drugs for the treatment of Alzheimer's disease and other neurological disorders. However, this compound also has limitations as a research tool. Its high potency and potential toxicity require careful handling and safety precautions in the laboratory.

Future Directions

There are several future directions for research on 1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. One direction is to develop new drugs based on this compound's chemical structure that target the central nervous system. Another direction is to study the mechanisms of action of this compound in more detail, including its interactions with other neurotransmitter systems. Further research is also needed to investigate the potential therapeutic applications of this compound in the treatment of Alzheimer's disease and other neurological disorders. Finally, more studies are needed to determine the safety and toxicity of this compound in humans.

Scientific Research Applications

1-(3,5-dimethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been used as a lead compound for developing new drugs that target the central nervous system. This compound has been shown to exhibit potent inhibitory activity against acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This activity makes this compound a potential candidate for developing drugs for the treatment of Alzheimer's disease and other neurological disorders.